Cas no 518306-15-5 (1-(2-naphthylsulfonyl)proline)

1-(2-Naphthylsulfonyl)proline is a specialized chiral building block used in organic synthesis and pharmaceutical research. Its structure combines a proline core with a 2-naphthylsulfonyl group, offering unique steric and electronic properties that enhance its utility in asymmetric synthesis and peptidomimetic design. The compound's rigid naphthyl moiety improves selectivity in catalytic reactions, while the proline scaffold provides a versatile platform for further functionalization. It is particularly valuable in the development of enzyme inhibitors and bioactive molecules due to its ability to mimic natural amino acid conformations. The product is characterized by high purity and stability, making it suitable for demanding synthetic applications.

1-(2-naphthylsulfonyl)proline structure

Product Name:1-(2-naphthylsulfonyl)proline

CAS No:518306-15-5

MF:C₁₅H₁₅NO₄S

MW:305.34890294075

MDL:MFCD01080692

CID:3080157

PubChem ID:649141

Update Time:2025-05-23

1-(2-naphthylsulfonyl)proline Chemical and Physical Properties

Names and Identifiers

- 1-(2-naphthylsulfonyl)proline
- HMS1689P17
- (Naphthalen-2-ylsulfonyl)proline
- 1-(Naphthalene-2-sulfonyl)-pyrrolidine-2-carboxylic acid
- AG-690/11310138
- AKOS000274387
- (2S)-1-(naphthalene-2-sulfonyl)pyrrolidine-2-carboxylic acid
- 1-(naphthalen-2-ylsulfonyl)proline
- MLS002539292
- ALBB-025167
- 1-naphthalen-2-ylsulfonylpyrrolidine-2-carboxylic acid
- AKOS016037539
- Oprea1_746754
- H34949
- 518306-15-5
- LS-08383
- proline, 1-(2-naphthalenylsulfonyl)-
- NCGC00035917-02
- SR-01000322176-1
- MLS000075864
- HMS2353A14
- SR-01000322176
- SCHEMBL2100435
- MFCD01080692
- 1-(NAPHTHALENE-2-SULFONYL)PYRROLIDINE-2-CARBOXYLIC ACID
- SMR000014779
- Oprea1_358913
- STK387030
- CS-0314740
- CHEMBL1556685
- MDL： MFCD01080692
- Inchi： 1S/C15H15NO4S/c17-15(18)14-6-3-9-16(14)21(19,20)13-8-7-11-4-1-2-5-12(11)10-13/h1-2,4-5,7-8,10,14H,3,6,9H2,(H,17,18)
- InChI Key： GVNYVKRDASNULU-UHFFFAOYSA-N
- SMILES： S(C1C=CC2C=CC=CC=2C=1)(N1CCCC1C(=O)O)(=O)=O

Computed Properties

Exact Mass: 305.07217913Da
Monoisotopic Mass: 305.07217913Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 498
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 83.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 549.9±60.0 °C at 760 mmHg
Flash Point: 286.4±32.9 °C
Vapor Pressure: 0.0±1.6 mmHg at 25°C

1-(2-naphthylsulfonyl)proline Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(2-naphthylsulfonyl)proline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM263235-5g	(S)-1-(Naphthalen-2-ylsulfonyl)pyrrolidine-2-carboxylic acid	518306-15-5	97%	5g	$289	2021-06-09
Chemenu	CM263235-10g	(S)-1-(Naphthalen-2-ylsulfonyl)pyrrolidine-2-carboxylic acid	518306-15-5	97%	10g	$400	2021-06-09
Chemenu	CM263235-5g	(S)-1-(Naphthalen-2-ylsulfonyl)pyrrolidine-2-carboxylic acid	518306-15-5	97%	5g	$***	2023-05-30
Chemenu	CM263235-10g	(S)-1-(Naphthalen-2-ylsulfonyl)pyrrolidine-2-carboxylic acid	518306-15-5	97%	10g	$***	2023-05-30
abcr	AB415241-500 mg	1-(2-Naphthylsulfonyl)proline	518306-15-5		500MG	€151.00	2023-02-19
abcr	AB415241-1 g	1-(2-Naphthylsulfonyl)proline	518306-15-5		1 g	€172.20	2023-07-19
abcr	AB415241-5 g	1-(2-Naphthylsulfonyl)proline	518306-15-5		5 g	€389.30	2023-07-19
abcr	AB415241-10 g	1-(2-Naphthylsulfonyl)proline	518306-15-5		10 g	€539.60	2023-07-19
TRC	B504493-10mg	1-(2-Naphthylsulfonyl)proline	518306-15-5		10mg	$ 50.00	2022-06-07
TRC	B504493-50mg	1-(2-Naphthylsulfonyl)proline	518306-15-5		50mg	$ 65.00	2022-06-07